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Cat. No.: B10861552

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and essential data for the preparation of TMX-4153
stock solutions for in-vitro and in-vivo research applications. TMX-4153 is a potent and

selective PROTAC (Proteolysis Targeting Chimera) degrader of Phosphatidylinositol-4-

Phosphate 5-Kinase Type II Gamma (PIP4K2C)[1][2]. It functions by engaging the Von Hippel-

Lindau (VHL) E3 ubiquitin ligase to induce the degradation of PIP4K2C[3][4].

Physicochemical and Solubility Data
TMX-4153 is a crystalline solid with a molecular weight of 1079.74 g/mol . Proper dissolution

and storage are critical for maintaining its stability and activity. The following table summarizes

the solubility and storage recommendations for TMX-4153.
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Parameter Value Source

Molecular Formula C₅₉H₆₇ClN₁₀O₆S [1]

Molecular Weight 1079.74 [1]

Solubility in 10% DMSO / 90%

Corn Oil
2.5 mg/mL (2.32 mM) [1]

Solubility in 10% DMSO / 90%

(20% SBE-β-CD in saline)
2.5 mg/mL (2.32 mM) [1]

Storage of Solid Powder
-20°C for 3 years, 4°C for 2

years
[1]

Storage of Stock Solution
-80°C for 6 months, -20°C for 1

month
[1][2]

Experimental Protocols
Protocol 1: Preparation of TMX-4153 Stock Solution in
DMSO
This protocol outlines the preparation of a high-concentration stock solution of TMX-4153 in

100% DMSO, which can be further diluted for various in-vitro assays.

Materials:

TMX-4153 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonic bath
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Procedure:

Pre-weighing: Carefully weigh the desired amount of TMX-4153 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the solid does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes until the solution is clear[1].

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month[1][2].

Protocol 2: Preparation of TMX-4153 Formulation for In-
Vivo Studies (Corn Oil)
This protocol describes the preparation of a TMX-4153 formulation suitable for in-vivo

administration, such as oral gavage or subcutaneous injection.

Materials:

TMX-4153 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Corn oil

Sterile tubes

Calibrated pipettes

Vortex mixer
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Ultrasonic bath

Procedure:

Initial Dissolution: Prepare a concentrated stock solution of TMX-4153 in DMSO (e.g., 25

mg/mL).

Formulation:

In a sterile tube, add the required volume of the TMX-4153 DMSO stock solution.

Add the appropriate volume of corn oil to achieve the final desired concentration (e.g., 2.5

mg/mL) and a final DMSO concentration of 10%[1].

The order of addition should be 10% DMSO followed by 90% corn oil[1].

Homogenization:

Vortex the mixture thoroughly for 2-3 minutes.

Sonicate the formulation in an ultrasonic bath for 10-15 minutes to ensure a uniform and

clear solution[1].

Administration: Use the freshly prepared formulation for in-vivo experiments.

Visualized Workflow and Mechanism of Action
The following diagrams illustrate the experimental workflow for preparing TMX-4153 stock

solutions and its mechanism of action.
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Click to download full resolution via product page

Caption: Workflow for preparing TMX-4153 stock solutions.
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Caption: Mechanism of action of TMX-4153 as a PROTAC degrader.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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